Cas no 1146293-65-3 ((1-Methyl-1H-indol-3-yl)(piperazin-1-yl)methanone)

(1-Methyl-1H-indol-3-yl)(piperazin-1-yl)methanone structure
1146293-65-3 structure
Product Name:(1-Methyl-1H-indol-3-yl)(piperazin-1-yl)methanone
CAS No:1146293-65-3
MF:C14H17N3O
MW:243.304282903671
MDL:MFCD11868351
CID:4681407
Update Time:2023-08-14

(1-Methyl-1H-indol-3-yl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (1-methyl-1H-indol-3-yl)(piperazin-1-yl)methanone
    • STK935666
    • BBL032049
    • (1-Methyl-1H-indol-3-yl)(piperazin-1-yl)methanone
    • MDL: MFCD11868351
    • Inchi: 1S/C14H17N3O/c1-16-10-12(11-4-2-3-5-13(11)16)14(18)17-8-6-15-7-9-17/h2-5,10,15H,6-9H2,1H3
    • InChI Key: XFVIMJKDYOLRBO-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C)C2C=CC=CC1=2)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Topological Polar Surface Area: 37.3

(1-Methyl-1H-indol-3-yl)(piperazin-1-yl)methanone Pricemore >>

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Chemenu
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1146293-65-3 95%+
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Chemenu
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OTAVAchemicals
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A2B Chem LLC
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A2B Chem LLC
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